Cas no 1261761-91-4 (2-chloro-3-nitrobenzene-1-sulfonamide)

• Product Name: 2-chloro-3-nitrobenzene-1-sulfonamide
• CAS No: 1261761-91-4
• MF: C₆H₅ClN₂O₄S
• MW: 236.632899045944
• MDL: MFCD18393717
• CID: 2604416
• PubChem ID: 66710064
• Update Time: 2024-11-04

2-chloro-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-nitrobenzenesulfonamide
• GS0365
• 2-chloro-3-nitrobenzene-1-sulfonamide
• SB80710
• SCHEMBL517181
• E78629
• 1261761-91-4
• EN300-278310

• MDL： MFCD18393717
• Inchi： 1S/C6H5ClN2O4S/c7-6-4(9(10)11)2-1-3-5(6)14(8,12)13/h1-3H,(H2,8,12,13)
• InChI Key： YSJPYCOLWBGBRG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 235.9658555g/mol
• Monoisotopic Mass: 235.9658555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114
• XLogP3: 0.9

Experimental Properties

• Density: 1.664±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.47 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides